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Compound of Interest

1H-Imidazole-4-methanol, 5-
Compound Name:
methyl-

Cat. No.: B1194300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 5-methyl-1H-imidazole-
4-methanol, a valuable building block in medicinal chemistry and drug development. This
document details the primary synthetic pathways, experimental protocols, and quantitative data
to support researchers in the effective production of this compound.

Introduction

5-Methyl-1H-imidazole-4-methanol is a heterocyclic compound featuring an imidazole core, a
functional group of significant interest in the development of therapeutic agents due to its
presence in many biologically active molecules. The strategic placement of the methyl and
hydroxymethyl groups on the imidazole ring allows for diverse chemical modifications, making it
a versatile intermediate for constructing more complex molecular architectures.

Synthetic Pathways

The synthesis of 5-methyl-1H-imidazole-4-methanol can be primarily achieved through two
main strategies, both starting from precursors that establish the core imidazole structure. The
most common and effective methods involve the reduction of a carbonyl group at the C4
position of the imidazole ring.
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The logical workflow for the synthesis typically begins with the formation of a suitable 4-
substituted-5-methylimidazole precursor, followed by a reduction step to yield the final alcohol.
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Caption: General synthetic workflow for 5-methyl-1H-imidazole-4-methanol.

Experimental Protocols

Method 1: Reduction of Ethyl 4-methylimidazole-5-
carboxylate

This protocol details the synthesis of 5-methyl-1H-imidazole-4-methanol via the reduction of its
corresponding ethyl ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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